6,7-Dimethoxy-4-{4-[(4-methylpiperidin-1-yl)carbonyl]piperidin-1-yl}quinoline-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-Dimethoxy-4-{4-[(4-methylpiperidin-1-yl)carbonyl]piperidin-1-yl}quinoline-3-carbonitrile is a useful research compound. Its molecular formula is C23H22FN5O2S and its molecular weight is 451.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity : This compound is part of a class of chemicals involved in the synthesis of new derivatives with potential applications in medicine and biology. For instance, new quinoxalinecarbonitrile 1,4-di-N-oxide derivatives, which include similar structural motifs, have been synthesized and evaluated for their in vitro activities, showcasing their potential as hypoxic-cytotoxic agents (Ortega et al., 2000). These compounds exhibit biological activities that could be harnessed for therapeutic purposes, with specific derivatives showing potent efficacy.
Antibacterial Applications : The compound's framework is utilized in the development of antibacterial agents. An example includes the expedient synthesis of tetrahydro-1′H-spiro[indoline-3,4′-quinoline]-3′-carbonitrile derivatives, which have demonstrated antibacterial activities against human pathogenic bacteria, indicating the compound's relevance in addressing microbial resistance (Vinoth, Vadivel, & Lalitha, 2021).
Antimicrobial and Antifungal Effects : Derivatives of the compound, such as 6'-amino-spiro[indeno[1,2-b]quinoxaline[1,3]dithiine]-5'-carbonitrile, have been synthesized and assessed for their antimicrobial properties. These studies have shown that the compounds possess significant antibacterial and antifungal effects, highlighting their potential in developing new antimicrobial therapies (Moghaddam-manesh et al., 2020).
Optimization for Anticancer Activities : The compound is also involved in the optimization of reaction conditions for the synthesis of derivatives with potential anticancer activities. Research on the optimization of 3-(aryloxy)quinoline derivatives via Friedländer's cyclization reaction has provided insights into synthesizing compounds with enhanced anticancer properties (Khan, El-Gamal, & Oh, 2013).
DNA Detection and Fluorescent Probes : The structural framework of the compound lends itself to the synthesis of novel aminated benzimidazo[1,2-a]quinolines, which have been explored for their potential as fluorescent probes for DNA detection. This application demonstrates the compound's utility in biochemical research and diagnostics (Perin et al., 2011).
Mechanism of Action
Target of action
Both compounds contain an indole nucleus, which is a common structure in many bioactive compounds . This nucleus can bind with high affinity to multiple receptors, making it useful in the development of new therapeutic derivatives .
Mode of action
The interaction of these compounds with their targets can result in a variety of biological activities. For example, indole derivatives have been found to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical pathways
The affected pathways and their downstream effects would depend on the specific targets of these compounds. Given the wide range of biological activities associated with indole derivatives, it’s likely that multiple pathways could be affected .
Properties
IUPAC Name |
1-[4-(2-fluorophenyl)piperazin-1-yl]-2-[(8-methoxy-5H-pyrimido[5,4-b]indol-4-yl)sulfanyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22FN5O2S/c1-31-15-6-7-18-16(12-15)21-22(27-18)23(26-14-25-21)32-13-20(30)29-10-8-28(9-11-29)19-5-3-2-4-17(19)24/h2-7,12,14,27H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INPJHKBXHXVKJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC3=C2N=CN=C3SCC(=O)N4CCN(CC4)C5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.